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Compound of Interest

Compound Name: ML67-33

Cat. No.: B10817379

For researchers, scientists, and drug development professionals, the proper handling of
chemical compounds is paramount to ensure laboratory safety and experimental integrity. This
guide provides essential, immediate safety and logistical information for the handling of ML67-
33, a K2P potassium channel activator. Adherence to these procedures is critical for minimizing
risk and ensuring a safe research environment.

Chemical Identifier:

e Name: ML67-33

e CAS Number: 1443290-89-8

e Molecular Formula: C18H17CI2N5

Hazard ldentification: ML67-33 is classified as a substance that causes skin and eye irritation.

[1]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling ML67-
33.
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Protection Type Specification Rationale

To protect against splashes

) Safety goggles with side- and accidental eye contact

Eye and Face Protection ) ] )
shields. which can cause serious

irritation.[1]

Protective gloves (e.g., nitrile To prevent skin contact which

Skin and Body Protection o
rubber). Laboratory coat. can cause irritation.[1]

A suitable respirator should be o )

) ) ) o To avoid inhalation of any
Respiratory Protection used if adequate ventilation
o dusts or aerosols.[1]
cannot be maintained.

Experimental Protocols: Handling and Disposal

Handling Procedures: Safe handling of ML67-33 requires a controlled laboratory environment

with proper engineering controls and adherence to standard safety protocols.
e Engineering Controls:
o Work in a well-ventilated area, preferably within a chemical fume hood.[1]

o Ensure an accessible safety shower and eye wash station are in the immediate vicinity of
the handling area.[1]

e Personal Protective Equipment (PPE) Donning:

o Before handling, don the appropriate PPE as specified in the table above.
e Weighing and Aliquoting:

o Handle ML67-33 as a solid. Avoid generating dust.

o Use appropriate tools for weighing and transferring the compound.
 Dissolution:

o If preparing a solution, add the solvent to the solid slowly to avoid splashing.
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e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[1]
o Remove and properly dispose of contaminated PPE.

Disposal Plan: Proper disposal of ML67-33 and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste materials, including unused ML67-33, contaminated gloves, and
weighing papers, in a designated and properly labeled hazardous waste container.

» Disposal Method:

o Dispose of the chemical waste through a licensed hazardous waste disposal company.
Follow all local, state, and federal regulations for chemical waste disposal.

Emergency Procedures

First Aid Measures:

If on Skin: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and wash it before reuse.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.[1]

If Inhaled: Move the person to fresh air.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water.

In all cases of exposure, seek medical attention if irritation or other symptoms persist.

Workflow Diagram
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The following diagram illustrates the standard operating procedure for safely handling ML67-33
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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